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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-pentadiene

Cat. No.: B089641

An In-depth Technical Guide to 2,4-Dimethyl-1,3-
pentadiene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of
2,4-Dimethyl-1,3-pentadiene (CAS No. 1000-86-8), a versatile chemical intermediate. It
includes key quantitative data, detailed experimental protocols for property determination, and
an exploration of its chemical reactivity.

Core Physical and Chemical Properties

2,4-Dimethyl-1,3-pentadiene is a clear, colorless to light yellow liquid.[1][2] Its key properties
are summarized below.

Quantitative Data Summary

The following table presents the key physical and chemical properties of 2,4-Dimethyl-1,3-
pentadiene.
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Property Value Units Reference(s)
Molecular Formula C7Ha12 - [11[3]
Molecular Weight 96.17 g/mol [1][3]
CAS Number 1000-86-8 - [1]I3]
2,4-dimethylpenta-1,3-
IUPAC Name _ - 3]
diene
s L [4115]
nonyms -
ynony Trimethylbutadiene
Clear colorless to light
Appearance . - [1][2][6]
yellow liquid
Melting Point -114 °C [11[7118]
Boiling Point 93-94 °C [11[7118]
Density 0.744 (at 25 °C) g/mL [1]8]
0.737 (at 20 °C) g/mL 21171
Refractive Index
1.441 - [11[7118]
(n2°/D)
Vapor Pressure 67 mm Hg (at 37.7 °C) [1]8]
] 10 °C (50 °F) - closed
Flash Point °C (°F) [11[4118]
cup
Solubility Insoluble in water. - 9]
LogP (Octanol/Water
2.529 - 3.29 - [5][10]

Partition Coeff.)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,4-Dimethyl-1,3-

pentadiene.
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e 'H NMR: The proton NMR spectrum provides information on the hydrogen environments in
the molecule.

e 13C NMR: The carbon-13 NMR spectrum reveals the number and types of carbon atoms.[11]
[12]

« Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands
corresponding to the functional groups present, notably the C=C double bonds of the diene
system and the C-H bonds.

o Mass Spectrometry (MS): Mass spectrometry provides the molecular weight and
fragmentation pattern, which aids in structural elucidation. The molecular ion peak would be
observed at an m/z ratio corresponding to its molecular weight (96.17).

Experimental Protocols

The determination of the physicochemical properties listed above follows standardized
laboratory procedures. Below are detailed methodologies for key experiments.

Boiling Point Determination

The boiling point is a fundamental physical property that indicates purity.

Experimental Setup

Assemble distillation
apparatus (condenser,
thermometer)

Place sample in
distillation flask

n Heating | | Heat the flask > |Obsen/eforste_ady > Recm‘)jzgﬁllsl,-ggs:iap!:r:'Ten

Add boiling chips gently condensation ring

Correct for atmospheric | | Final Value
pressure if necessary
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Boiling Point

constant rate

Click to download full resolution via product page
Caption: Workflow for boiling point determination by distillation.

Methodology:
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e Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a
round-bottom flask, a condenser, a thermometer placed such that the bulb is just below the
side arm of the distillation head, and a receiving flask.

o Sample Preparation: Approximately 5-10 mL of 2,4-Dimethyl-1,3-pentadiene is placed into
the distillation flask along with a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated using a heating mantle.

o Observation: As the liquid heats, vapors will rise and begin to condense on the thermometer
bulb. The temperature is recorded when it stabilizes, which occurs when the rate of
condensation equals the rate of vaporization, and a steady drip of condensate is collected in
the receiving flask.

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (760 mmHg) if the measurement is performed at a different pressure.

Density Measurement

Density is typically measured using a pycnometer or a digital density meter.
Methodology (Pycnometer):

o Weighing the Empty Pycnometer: A clean, dry pycnometer of a known volume is accurately
weighed.

 Filling: The pycnometer is filled with 2,4-Dimethyl-1,3-pentadiene, ensuring no air bubbles
are trapped. The temperature of the sample is equilibrated to the desired temperature (e.g.,
25 °C) in a water bath.

» Weighing the Filled Pycnometer: The filled pycnometer is weighed.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer. The density is then calculated by dividing the mass of the liquid by the known
volume of the pycnometer.

Refractive Index Measurement
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The refractive index is a measure of how light propagates through the substance and is a

sensitive indicator of purity.

Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard of known refractive index, such
as distilled water.

Sample Application: A few drops of 2,4-Dimethyl-1,3-pentadiene are placed on the prism of
the refractometer.

Temperature Control: The temperature of the prisms is maintained at 20 °C using a
circulating water bath.

Measurement: The eyepiece is adjusted until the dividing line between the light and dark
fields is sharp and centered on the crosshairs. The refractive index is then read from the
scale.

Chemical Reactivity and Applications

The chemical behavior of 2,4-Dimethyl-1,3-pentadiene is dominated by its conjugated diene

system, making it a valuable intermediate in organic synthesis.[13][14]

Key Reactions

Cycloaddition Reactions (Diels-Alder): As a conjugated diene, it readily participates in [4+2]
cycloaddition reactions with various dienophiles (e.g., maleic anhydride) to form cyclohexene
derivatives.[13] These derivatives are important in the synthesis of fragrances and other
complex molecules.[15]

Polymerization: The diene functionality allows it to undergo polymerization, contributing to
the development of novel materials.[13]

Electrophilic Addition: It reacts with electrophiles like hydrogen halides (e.g., HCI, HBr).[16]
[17] The reaction can proceed via 1,2- or 1,4-addition, leading to a mixture of kinetic and
thermodynamic products due to the formation of a resonance-stabilized allylic carbocation
intermediate.
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Caption: Generalized Diels-Alder reaction pathway.

Safety and Handling

2,4-Dimethyl-1,3-pentadiene is a highly flammable liquid and vapor.[4][18][19][20] It is also an
irritant to the skin, eyes, and respiratory system.[8][18][19][20]

e Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[18] Keep away from heat, sparks, open flames, and other sources of ignition.[18] All
equipment must be grounded to prevent static discharge.[18]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][18]

 Stability: The compound is stable under normal conditions but may be prone to
polymerization if heated or contaminated.[9][18] It is incompatible with strong oxidizing
agents.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-1-3-pentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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